Cas no 941108-74-3 (1,7-dimethyl-3-octyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione)

• Product Name: 1,7-dimethyl-3-octyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione
• CAS No: 941108-74-3
• MF: C₁₇H₂₄N₄O₃
• MW: 332.397463798523
• CID: 5498907
• Update Time: 2025-07-01

1,7-dimethyl-3-octyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 4,7-dimethyl-2-octylpurino[8,7-b][1,3]oxazole-1,3-dione
• 1,7-dimethyl-3-octyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione

• Inchi： 1S/C17H24N4O3/c1-4-5-6-7-8-9-10-20-15(22)13-14(19(3)17(20)23)18-16-21(13)11-12(2)24-16/h11H,4-10H2,1-3H3
• InChI Key： NPXWTDHYMUXKLL-UHFFFAOYSA-N
• SMILES： O1C(C([H])([H])[H])=C([H])N2C1=NC1=C2C(N(C(N1C([H])([H])[H])=O)C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O

Additional information on 1,7-dimethyl-3-octyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione

Compound CAS No. 941108-74-3: 1,7-Dimethyl-3-octyl-1H,2H,3H,4H-1,3oxazolo[3,2-g]purine-2,4-dione

The compound CAS No. 941108-74-3, also known as 1,7-dimethyl-3-octyl-1H,2H,3H,4H-1,3oxazolo[3,2-g]purine-2,4-dione, is a highly specialized organic molecule with a complex structure and diverse potential applications. This compound belongs to the class of purine derivatives and has garnered significant attention in recent years due to its unique chemical properties and promising biological activities. The molecule's structure features a purine ring system fused with an oxazole moiety and includes methyl and octyl substituents at specific positions.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Researchers have explored its role as a potential drug candidate for various therapeutic areas. For instance, investigations into its antitumor activity have shown promising results in preclinical models. The compound's ability to inhibit specific enzymes involved in cancer cell proliferation has been a focal point of recent research.

In addition to its pharmacological applications, the compound has also been studied for its antioxidant properties. Experimental data suggest that it may play a role in mitigating oxidative stress-related conditions. This dual functionality makes it a versatile molecule with potential applications in both therapeutic and nutraceutical industries.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Recent advancements in synthetic methodology have enabled chemists to achieve higher yields and better purity levels. For example, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality.

From an environmental standpoint, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Studies have shown that under certain conditions, the compound undergoes hydrolytic cleavage and microbial degradation. These findings are essential for ensuring sustainable practices during its production and disposal.

In conclusion, the compound CAS No. 941108-74-3, or 1,7-dimethyl-3-octyl-1H,2H,3H,4H-1,3oxazolo[3,2-g]purine-2,4-dione, represents a fascinating example of modern organic chemistry's ability to design molecules with tailored functionalities. Its potential applications span across medicine and materials science alike. As research continues to unfold new insights into its properties and mechanisms of action.